N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-phenylbenzamide

• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-phenylbenzamide
• InChI: InChI=1S/C22H19N3O3S2/c1-25(2)30(27,28)18-12-13-19-20(14-18)29-22(23-19)24-21(26)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-14H,1-2H3,(H,23,24,26)
• InChI Key: XNLBCROWHGLPPL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol

Description

“N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-phenylbenzamide” is a chemical compound that contains several functional groups, including a benzothiazole ring, a sulfamoyl group, and a phenyl group. These functional groups suggest that this compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzothiazole ring, the introduction of the sulfamoyl group, and the attachment of the phenyl group. The exact synthesis process would depend on the specific reactions used and the order in which the functional groups are introduced.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzothiazole ring, the sulfamoyl group, and the phenyl group would contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The benzothiazole ring, the sulfamoyl group, and the phenyl group could all participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. The presence of the benzothiazole ring, the sulfamoyl group, and the phenyl group could all influence these properties.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives have been recognized for their broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Particularly, 2-arylbenzothiazoles have been highlighted for their potential as antitumor agents, demonstrating the significance of benzothiazole derivatives in the development of chemotherapeutic agents. These compounds' structural simplicity and synthetic accessibility allow for the creation of chemical libraries, potentially leading to the discovery of new therapeutic entities (Kamal, Hussaini, & Malik, 2015).

Anticancer Applications

Recent advancements have focused on the structural modifications of benzothiazoles and their conjugates as potential chemotherapeutics, with a large number of derivatives showing potent anticancer activity. The promising biological profile of benzothiazoles, along with their synthetic accessibility, has made them attractive candidates for antitumor agent development. Furthermore, benzothiazole conjugates could exhibit synergistic effects, suggesting the potential for lower dose requirements and the development of new-generation drugs for cancer treatment (Ahmed et al., 2012).

Biological and Pharmacological Properties

Benzothiazole derivatives are known for their varied biological activities, which include antiviral, antimicrobial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer properties. This wide range of pharmacological activities underlines the importance of benzothiazole scaffolds in medicinal chemistry, making them rapidly developing and interesting compounds for further research and application in various fields of chemistry (Bhat & Belagali, 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its molecular structure and the specific context in which it is used. For example, if this compound were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemical compounds.

Future Directions

The future directions for research on this compound could include further studies of its synthesis, its physical and chemical properties, its potential applications, and its safety and hazards. Such research could lead to new insights and developments in various fields.